Cas no 15268-49-2 (Propane,2-methyl-1-propoxy-)

Propane,2-methyl-1-propoxy- structure
Propane,2-methyl-1-propoxy- structure
Product Name:Propane,2-methyl-1-propoxy-
CAS No:15268-49-2
MF:C7H16O
MW:116.201342582703
CID:212252
PubChem ID:139920
Update Time:2025-04-19

Propane,2-methyl-1-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Propane,2-methyl-1-propoxy-
    • 2-methyl-1-propoxypropane
    • Ether, isobutyl propyl
    • Isobutyl propyl ether
    • Isobutylpropyl ether
    • Propane, 2-methyl-1-propoxy-
    • SCHEMBL130848
    • 2-methyl-1-propoxy-propane
    • 15268-49-2
    • DTXSID20165100
    • Inchi: 1S/C7H16O/c1-4-5-8-6-7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: NKBWHRMIYKMDDN-UHFFFAOYSA-N
    • SMILES: O(CCC)CC(C)C

Computed Properties

  • Exact Mass: 116.12018
  • Monoisotopic Mass: 116.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 41.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.7549
  • Melting Point: -95.35°C (estimate)
  • Boiling Point: 107.85°C
  • Refractive Index: 1.3852
  • PSA: 9.23

Propane,2-methyl-1-propoxy- Related Literature

  • 1. Use of a neural network to determine the normal boiling points of acyclic ethers, peroxides, acetals and their sulfur analogues
    Driss Cherqaoui,Didier Villemin,Abdelhalim Mesbah,Jean-Michel Cense,Vladimir Kvasnicka J. Chem. Soc. Faraday Trans. 1994 90 2015
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